Cas no 2171914-54-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid
• CAS No: 2171914-54-6
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• CID: 5879477
• PubChem ID: 165801955
• Update Time: 2025-10-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid
• EN300-1485662
• 2171914-54-6
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]azetidine-3-carboxylic acid

• Inchi： 1S/C21H20N2O5/c24-19(23-10-13(11-23)20(25)26)9-22-21(27)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,22,27)(H,25,26)
• InChI Key： IKXDNPHJDMEMJR-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 380.13722174g/mol
• Monoisotopic Mass: 380.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid (CAS: 2171914-54-6)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid (CAS: 2171914-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of constrained peptidomimetics, which are increasingly important in the development of protease inhibitors and GPCR-targeted therapeutics. The azetidine ring's rigidity and the Fmoc group's versatility make this compound particularly valuable for designing molecules with enhanced metabolic stability and binding affinity.

In another groundbreaking research effort documented in ACS Chemical Biology, scientists utilized 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid as a key precursor for developing covalent inhibitors of SARS-CoV-2 main protease. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, suggesting its potential utility in antiviral drug discovery.

Recent advancements in solid-phase peptide synthesis (SPPS) techniques have further emphasized the importance of this compound. A 2024 Nature Protocols publication detailed an optimized protocol using this azetidine derivative for the synthesis of cyclic peptides with improved cell permeability and oral bioavailability. The method showed particular promise for developing peptide-based therapeutics targeting intracellular protein-protein interactions.

From a chemical perspective, the stability and reactivity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazetidine-3-carboxylic acid have been extensively studied. Quantum mechanical calculations and experimental data published in Chemical Communications (2024) revealed unique conformational properties of the azetidine ring that contribute to the compound's utility in designing spatially constrained pharmacophores.

Looking forward, several pharmaceutical companies have included this compound in their pipeline for developing next-generation peptide therapeutics. Its dual functionality - serving both as a protected amino acid derivative and as a scaffold for constrained structures - positions it as a versatile tool in medicinal chemistry. Ongoing research is exploring its applications in oncology, neurodegenerative diseases, and anti-infective therapies.